Cas no 1379342-61-6 (2-(3-chloro-4-methylphenyl)-3-methylbutan-2-ol)

• Product Name: 2-(3-chloro-4-methylphenyl)-3-methylbutan-2-ol
• CAS No: 1379342-61-6
• MF: C₁₂H₁₇ClO
• MW: 212.715782880783
• MDL: MFCD20528555
• CID: 5150250
• Update Time: 2026-03-03

2-(3-chloro-4-methylphenyl)-3-methylbutan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-(3-chloro-4-methylphenyl)-3-methylbutan-2-ol

• MDL： MFCD20528555
• Inchi： 1S/C12H17ClO/c1-8(2)12(4,14)10-6-5-9(3)11(13)7-10/h5-8,14H,1-4H3
• InChI Key： WECWXCKUDIRUEE-UHFFFAOYSA-N
• SMILES： CC(C1=CC=C(C)C(Cl)=C1)(O)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2

Additional information on 2-(3-chloro-4-methylphenyl)-3-methylbutan-2-ol

Comprehensive Overview of 2-(3-Chloro-4-Methylphenyl)-3-Methylbutan-2-ol (CAS No. 1379342-61-6)

2-(3-Chloro-4-methylphenyl)-3-methylbutan-2-ol (CAS No. 1379342-61-6) is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and fragrance industries. This compound, characterized by its unique molecular structure, exhibits properties that make it valuable for various applications. The presence of a chloro and methyl substituent on the phenyl ring, combined with a tertiary alcohol group, contributes to its distinct chemical behavior and reactivity.

In recent years, the demand for 2-(3-chloro-4-methylphenyl)-3-methylbutan-2-ol has surged due to its potential role in the synthesis of bioactive molecules. Researchers are particularly interested in its utility as an intermediate in the development of novel therapeutic agents. The compound's CAS No. 1379342-61-6 is frequently searched in scientific databases, reflecting its growing importance in medicinal chemistry. Additionally, its structural features align with current trends in drug discovery, such as the design of small molecules with improved pharmacokinetic properties.

The agrochemical sector also explores 2-(3-chloro-4-methylphenyl)-3-methylbutan-2-ol for its potential as a precursor in the synthesis of pesticides and herbicides. With increasing global focus on sustainable agriculture, compounds like this are being studied for their efficacy and environmental impact. The chloro and methyl groups in its structure may enhance its interaction with biological targets, making it a candidate for further research in crop protection.

Another area of interest is the fragrance industry, where 2-(3-chloro-4-methylphenyl)-3-methylbutan-2-ol could serve as a key ingredient in the formulation of perfumes and scents. Its molecular framework allows for the creation of unique olfactory profiles, catering to the evolving preferences of consumers. The compound's CAS No. 1379342-61-6 is often referenced in patents related to fragrance compositions, highlighting its commercial relevance.

From a synthetic chemistry perspective, 2-(3-chloro-4-methylphenyl)-3-methylbutan-2-ol presents intriguing challenges and opportunities. Its synthesis typically involves multi-step reactions, including Friedel-Crafts alkylation and subsequent functional group transformations. The compound's tertiary alcohol moiety is a notable feature, as it influences both its stability and reactivity. Researchers are continually optimizing synthetic routes to improve yields and reduce environmental footprint, aligning with the principles of green chemistry.

The physicochemical properties of 2-(3-chloro-4-methylphenyl)-3-methylbutan-2-ol are also a subject of study. Its solubility, melting point, and stability under various conditions are critical parameters for industrial applications. The compound's CAS No. 1379342-61-6 is often associated with analytical data in technical literature, aiding in quality control and regulatory compliance. These properties are essential for ensuring consistent performance in end-use products.

In the context of current scientific trends, 2-(3-chloro-4-methylphenyl)-3-methylbutan-2-ol is being explored for its potential in nanotechnology and material science. Its aromatic and aliphatic components could contribute to the development of advanced polymers or coatings. The integration of such compounds into functional materials is a hot topic, driven by the need for innovative solutions in electronics, packaging, and other high-tech industries.

Safety and regulatory aspects of 2-(3-chloro-4-methylphenyl)-3-methylbutan-2-ol are equally important. While the compound is not classified as hazardous under standard guidelines, proper handling and storage are recommended to ensure workplace safety. The CAS No. 1379342-61-6 is listed in various chemical inventories, facilitating compliance with international regulations. This is particularly relevant for companies engaged in global trade and supply chain management.

Looking ahead, the future of 2-(3-chloro-4-methylphenyl)-3-methylbutan-2-ol appears promising. Its versatility and applicability across multiple industries underscore its value as a chemical building block. Ongoing research and development efforts are likely to uncover new uses and optimize existing applications, further solidifying its position in the market. The compound's CAS No. 1379342-61-6 will continue to be a key identifier in scientific and commercial contexts.

In conclusion, 2-(3-chloro-4-methylphenyl)-3-methylbutan-2-ol (CAS No. 1379342-61-6) is a compound of significant interest due to its diverse applications and unique chemical properties. Whether in pharmaceuticals, agrochemicals, or fragrances, its potential is vast and still being explored. As industries evolve and new challenges emerge, this compound is poised to play a pivotal role in addressing them.